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Compound of Interest

Compound Name: 3-(Bromomethyl)hexane

Cat. No.: B12311707

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Bromomethyl)hexane is a halogenated aliphatic hydrocarbon. As a primary alkyl bromide,
its chemical reactivity is primarily defined by the presence of the carbon-bromine bond, which
makes it a useful intermediate in organic synthesis. This technical guide provides a
comprehensive overview of the known physical and chemical properties, a representative
synthetic and purification protocol, and essential safety and handling information for 3-
(Bromomethyl)hexane. Due to the limited availability of experimental data for this specific
compound, some properties are based on high-quality computational predictions and data from
structurally similar molecules.

Core Physical and Chemical Properties

The physical and chemical properties of 3-(Bromomethyl)hexane are crucial for its application
in experimental settings. The following tables summarize the available data.

Physical Properties
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Property Value Source
Molecular Formula C7H1sBr PubChem[1]
Molecular Weight 179.10 g/mol PubChem[1]
] o ) Thermo Fisher Scientific (for a
Appearance Light yellow liquid (predicted) o
similar compound)[2]
No experimental data
N ) available. Estimated to be
Boiling Point o
similar to other bromoheptane
isomers.
_ No experimental data
Density ]
available.
Expected to be insoluble in )
) Guidechem (for 3-
water and soluble in common -
B ] ) bromohexane)[3], Solubility of
Solubility organic solvents like ethanol, ) )
_ Things (general for brominated
diethyl ether, and
] compounds)[4]
dichloromethane.
XLogP3-AA 3.6 PubChem (Computed)[1]

Chemical Properties
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Property Value Source
IUPAC Name 3-(bromomethyl)hexane PubChem[1]
CAS Number 98429-67-5 PubChem[1]
Canonical SMILES CCccc(coeer PubChem[1]
ARFFUTYHKZEVGA-
InChl Key PubChem[1]
UHFFFAOYSA-N
Reacts as a primary alkyl
o halide, susceptible to _
Reactivity N o MSU chemistry[5]
nucleophilic substitution (SN2)
and elimination (E2) reactions.
Stable under normal storage
- conditions. Avoid heat, sparks, Sigma-Aldrich (for 1-
Stability

open flames, and strong

oxidizing agents.

bromohexane)[6]

Experimental Protocols
Synthesis of 3-(Bromomethyl)hexane

A common method for the synthesis of primary alkyl bromides from the corresponding alcohol

is through reaction with a brominating agent such as phosphorus tribromide (PBrs) or

hydrobromic acid (HBr). Below is a representative protocol for the synthesis of 3-

(Bromomethyl)hexane from 3-(Hydroxymethyl)hexane.

Reaction: (C2Hs)CH(CsH7)CH20H + PBr3z - (CzHs)CH(CsH7)CH2Br

Materials:

o 3-(Hydroxymethyl)hexane

e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether
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Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, heating mantle,
separatory funnel, rotary evaporator.

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 3-(Hydroxymethyl)hexane in anhydrous diethyl ether.

Cool the solution in an ice bath to O °C.

Slowly add phosphorus tribromide (PBrs) dropwise to the stirred solution. An exothermic
reaction will occur. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for 2-3 hours.

Cool the reaction mixture to room temperature and then pour it over crushed ice.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water,
saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude 3-(Bromomethyl)hexane.

Purification Protocol: Flash Column Chromatography

The crude product can be purified by flash column chromatography.

Materials:

e Crude 3-(Bromomethyl)hexane
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Silica gel (for column chromatography)

Hexane

Ethyl acetate

Glass column, flasks, air or nitrogen pressure source.

Procedure:

e Prepare a slurry of silica gel in hexane and pack it into a glass column.

o Dissolve the crude 3-(Bromomethyl)hexane in a minimal amount of hexane.
o Load the sample onto the top of the silica gel column.

o Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane
and gradually increasing the polarity with ethyl acetate).

e Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the
fractions containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield purified
3-(Bromomethyl)hexane.

Visualizations
Synthetic Workflow
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3-(Hydroxymethyl)hexane + PBr3
in Diethyl Ether

:

Reaction at 0°C to Reflux

:

Aqueous Workup
(Water, NaHCO3, Brine)

:

Drying with MgSO4

:

Solvent Removal
(Rotary Evaporator)

:

Flash Column Chromatography
(Silica Gel, Hexane/Ethyl Acetate)

Pure 3-(Bromomethyl)hexane

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 3-(Bromomethyl)hexane.

Reactivity in Nucleophilic Substitution

As a primary alkyl bromide, 3-(Bromomethyl)hexane is a good substrate for SN2 reactions,
which are crucial in drug development for linking different molecular fragments.
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Nu:~ + 3-(Bromomethyl)hexane

SN2 Attack

[Nu---C---Br]~
Transition State

nversion of Stereochemistry

Nu-CH2(CeH13) + Br—

Click to download full resolution via product page
Caption: General mechanism of an SN2 reaction with 3-(Bromomethyl)hexane.
Safety and Handling
Hazard Identification:[7]

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.
Precautionary Measures:[2][7]

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat. Avoid contact with skin, eyes, and clothing. Avoid breathing
vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from heat, sparks, open flames, and strong oxidizing agents.
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» Disposal: Dispose of in accordance with local, state, and federal regulations.

Applications in Research and Drug Development

While specific biological activities of 3-(Bromomethyl)hexane are not well-documented, its
structural motif as a primary alkyl bromide makes it a versatile building block in medicinal
chemistry. Alkyl halides are frequently used to introduce alkyl chains to a core molecule, which
can modulate properties such as lipophilicity, metabolic stability, and binding affinity to
biological targets. The reactivity of the C-Br bond allows for its use in a variety of coupling
reactions to form C-C, C-N, C-O, and C-S bonds, enabling the synthesis of diverse compound
libraries for drug screening. The use of chiral alkyl halides, in particular, can be crucial for
enhancing the biological activity and specificity of drug candidates[8].

Conclusion

3-(Bromomethyl)hexane is a valuable chemical intermediate with predictable reactivity based
on its primary alkyl bromide structure. While experimental data on its physical properties and
biological applications are scarce, this guide provides a solid foundation for its safe handling,
synthesis, and potential applications in a research and development setting. Researchers
should exercise caution and adhere to standard laboratory safety protocols when working with
this compound. Further studies are warranted to fully characterize its physicochemical
properties and explore its potential in medicinal chemistry and other fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b12311707#physical-and-
chemical-properties-of-3-bromomethyl-hexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/alhalrx1.htm
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b68240
https://www.aaronchem.com/sds/98429-67-5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5128749/
https://www.benchchem.com/product/b12311707#physical-and-chemical-properties-of-3-bromomethyl-hexane
https://www.benchchem.com/product/b12311707#physical-and-chemical-properties-of-3-bromomethyl-hexane
https://www.benchchem.com/product/b12311707#physical-and-chemical-properties-of-3-bromomethyl-hexane
https://www.benchchem.com/product/b12311707#physical-and-chemical-properties-of-3-bromomethyl-hexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12311707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12311707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

